5-Amino-2-fluorobenzyl bromide
Overview
Description
5-Amino-2-fluorobenzyl bromide is a chemical compound with the molecular formula C7H7BrFN . It is an important pharmaceutical intermediate .
Synthesis Analysis
The synthesis of 5-Amino-2-fluorobenzyl bromide involves alkylation of the β-amino ester with 2-bromo-5-fluorobenzyl bromide .Molecular Structure Analysis
The molecular structure of 5-Amino-2-fluorobenzyl bromide consists of a benzyl group attached to an amino group and a fluorine atom .Physical And Chemical Properties Analysis
5-Amino-2-fluorobenzyl bromide is a liquid with a light yellow appearance . It has a boiling point range of 84 - 85 °C at 15 mmHg , and a flash point of 82 °C .Scientific Research Applications
Pharmaceutical Intermediate
“5-Amino-2-fluorobenzyl bromide” is an important pharmaceutical intermediate . It plays a crucial role in the synthesis of various pharmaceutical compounds. For instance, it is used in the alkylation of the β-amino ester 1a to yield Benzazepines .
Synthesis of Benzazepines
This compound is used in the synthesis of Benzazepines . Benzazepines are a class of compounds that have applications in medicinal chemistry due to their biological activities. They are obtained as a white solid after silica gel chromatography .
Organic Building Block
“3-(bromomethyl)-4-fluoroaniline” acts as an organic building block for the preparation of beta-substituted acrylates . These acrylates have various applications in polymer chemistry.
Preparation of Propenoates
This compound is used in the preparation of t-butyl 2-(phenylthiomethyl) propenoate, t-butyl 3-(phenylthio)-2-(phenylthiomethyl)propenoate and 3-(phenylthio)-2-(phenyl-sulfinylmethyl)propenoate . These compounds have potential applications in organic synthesis.
Synthesis of Beta-Lactams
“3-(bromomethyl)-4-fluoroaniline” plays an important role in the synthesis of beta-lactams by cyclization of the corresponding amide . Beta-lactams are a class of antibiotics that include penicillins, cephalosporins, and carbapenems.
Synthesis of Block Copolymers
This compound has been used in the synthesis of poly (styrene-b-methyl methacrylate) block copolymers via reversible addition-fragmentation chain transfer (RAFT) polymerization of styrene . Block copolymers have a wide range of applications in the field of materials science.
Safety and Hazards
5-Amino-2-fluorobenzyl bromide is considered hazardous. It is a combustible liquid that causes severe skin burns and eye damage . It may also cause respiratory irritation . Safety measures include not breathing its dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
3-(bromomethyl)-4-fluoroaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrFN/c8-4-5-3-6(10)1-2-7(5)9/h1-3H,4,10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXHIYBUKUIBLAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)CBr)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-2-fluorobenzyl bromide | |
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